Cas no 36894-93-6 (2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole)

• Product Name: 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole
• CAS No: 36894-93-6
• MF: C₈H₄Cl₂N₂S
• MW: 231.101758003235
• CID: 3952011
• PubChem ID: 13318776
• Update Time: 2025-06-13

2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-chloro-5-(2-chlorophenyl)-
• 2-chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole
• G80014
• AKOS012692117
• C8H4Cl2N2S
• MFCD18344734
• EN300-132684
• LBA89493
• SCHEMBL9848132
• 36894-93-6
• 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole

• Inchi： 1S/C8H4Cl2N2S/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H
• InChI Key： FMAFUQQVKRNJGP-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2Cl)=NN=C1Cl

Computed Properties

• Exact Mass: 229.9472247Da
• Monoisotopic Mass: 229.9472247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole

Comprehensive Overview of 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole (CAS No. 36894-93-6)

2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole (CAS No. 36894-93-6) is a heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound belongs to the thiadiazole family, a class of nitrogen-sulfur-containing heterocycles known for their diverse biological activities and industrial applications. The presence of two chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiadiazole derivatives has surged due to their potential applications in crop protection and drug development. Researchers have explored the antimicrobial, antifungal, and herbicidal properties of 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole, positioning it as a promising candidate for sustainable agriculture solutions. With the growing emphasis on eco-friendly agrochemicals, this compound aligns with the global shift toward reducing environmental impact while maintaining efficacy.

The synthesis of 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole typically involves the cyclization of thiosemicarbazides or the reaction of hydrazine derivatives with carbon disulfide. Its structural versatility allows for further functionalization, enabling the development of novel derivatives with tailored properties. This adaptability has made it a focal point in medicinal chemistry, where researchers investigate its potential as a scaffold for drug discovery, particularly in targeting infectious diseases and metabolic disorders.

From an industrial perspective, CAS No. 36894-93-6 is also studied for its role in advanced material synthesis. Its electron-withdrawing characteristics and thermal stability make it suitable for applications in organic electronics, such as OLEDs and photovoltaic devices. As the world transitions toward renewable energy, the exploration of such compounds contributes to the development of next-generation materials.

Environmental and safety considerations are paramount when handling 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage and handling protocols should be followed to ensure workplace safety. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize waste and optimize synthetic routes for this compound.

The future of 2-Chloro-5-(2-chlorophenyl)-1,3,4-thiadiazole looks promising, with ongoing studies exploring its broader applications. Whether in agrochemical formulations, pharmaceutical intermediates, or cutting-edge materials, this compound exemplifies the intersection of innovation and sustainability. As scientific advancements continue, its role in addressing global challenges—such as food security and clean energy—will likely expand, solidifying its importance in modern chemistry.